Cas no 138373-94-1 (1-azidopropan-2-amine hydrochloride)

• Product Name: 1-azidopropan-2-amine hydrochloride
• CAS No: 138373-94-1
• MF: C₃H₉ClN₄
• MW: 136.58335852623
• MDL: MFCD30180813
• CID: 5241328
• PubChem ID: 122360378
• Update Time: 2025-08-03

1-azidopropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, 1-azido-, hydrochloride (1:1)
• 1-azidopropan-2-amine hydrochloride

• MDL： MFCD30180813
• Inchi： 1S/C3H8N4.ClH/c1-3(4)2-6-7-5;/h3H,2,4H2,1H3;1H
• InChI Key： WJXGHVPLLATQGI-UHFFFAOYSA-N
• SMILES： C(N=[N+]=[N-])C(N)C.Cl

Additional information on 1-azidopropan-2-amine hydrochloride

1-Azidopropan-2-Amine Hydrochloride (CAS No. 138373-94-1): A Comprehensive Overview

1-Azidopropan-2-Amine Hydrochloride, also known by its CAS registry number 138373-94-1, is a compound of significant interest in various scientific and industrial applications. This compound is a hydrochloride salt of 1-azidopropan-2-amine, which belongs to the class of azides—a group of compounds characterized by the presence of the azide functional group (-N₃). The molecule combines the properties of amines and azides, making it versatile for use in organic synthesis, pharmaceutical research, and materials science.

The structure of 1-Azidopropan-2-Amine Hydrochloride consists of a propane backbone with an amine group (-NH₂) at the second carbon and an azide group (-N₃) at the first carbon. The hydrochloride form indicates that it exists as a salt with hydrochloric acid (HCl), which is commonly used to stabilize and enhance the solubility of such compounds. This structural arrangement imparts unique chemical reactivity, particularly due to the presence of both nucleophilic amine and azide groups.

Recent advancements in synthetic chemistry have highlighted the utility of azides in click chemistry reactions, such as the Huisgen cycloaddition reaction, which involves the reaction of azides with alkynes to form 1,2,3-triazoles. This reaction has become a cornerstone in the construction of complex molecules, including pharmaceutical agents and materials with tailored properties. The use of 1-Azidopropan-2-Amine Hydrochloride in such reactions has been explored for its ability to facilitate efficient and selective bond formations.

In the context of drug discovery, azides like 1-Azidopropan-2-Amine Hydrochloride have been employed as building blocks for constructing bioactive molecules. Their ability to participate in various coupling reactions makes them valuable intermediates in the synthesis of peptide-based drugs, antibody-drug conjugates (ADCs), and other therapeutic agents. Recent studies have demonstrated the potential of these compounds in targeting specific biological pathways, such as protein-protein interactions or enzyme activities, offering new avenues for disease treatment.

Beyond pharmaceutical applications, 1-Azidopropan-2-Amine Hydrochloride has found utility in materials science, particularly in the development of novel polymers and coatings. The azide group's reactivity enables the incorporation of functional groups into polymer backbones, enhancing their mechanical, thermal, or chemical properties. For instance, researchers have investigated its use in synthesizing stimuli-responsive polymers that can undergo structural changes in response to external stimuli like temperature or pH.

The synthesis of 1-Azidopropan-2-Amine Hydrochloride typically involves multi-step processes that combine amine chemistry with azide formation techniques. One common approach involves the alkylation of an appropriate amine precursor followed by azidation using sodium azide (NaN₃). Optimization of these steps is crucial to ensure high yields and purity levels, which are essential for downstream applications.

In terms of safety considerations, while azides are generally stable under normal conditions, they can decompose under certain conditions such as heat or mechanical shock, releasing nitrogen gas (N₂). Proper handling procedures are recommended when working with this compound to ensure safety in laboratory settings.

The growing interest in click chemistry, drug delivery systems, and advanced materials has positioned 1-Azidopropan-2-Amine Hydrochloride as a key compound for future research and development efforts. Its unique combination of functional groups and reactivity continues to inspire innovative applications across diverse fields.